Cas no 97872-07-6 (2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide)
![2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide structure](https://www.kuujia.com/scimg/cas/97872-07-6x500.png)
97872-07-6 structure
Product name:2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide
2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide
- 2-(5-butan-2-yl-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
- 2-(5-Butan-2-ylbenzo(d)isoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
- 2-[5-(Butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)ethanimidic acid
- DTXSID80913604
- 97872-07-6
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- Inchi: InChI=1S/C22H26N2O2/c1-5-15(2)16-11-12-20-18(13-16)19(24-26-20)14-21(25)23-22(3,4)17-9-7-6-8-10-17/h6-13,15H,5,14H2,1-4H3,(H,23,25)
- InChI Key: YIBFKOJICXAYPD-UHFFFAOYSA-N
- SMILES: CCC(C)C1=CC2=C(C=C1)ON=C2CC(=O)NC(C)(C)C3=CC=CC=C3
Computed Properties
- Exact Mass: 350.199
- Monoisotopic Mass: 350.199
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.1Ų
- XLogP3: 4.7
Experimental Properties
- Density: 1.109
- Boiling Point: 554.5°C at 760 mmHg
- Flash Point: 289.1°C
- Refractive Index: 1.575
2-[5-(butan-2-yl)-1,2-benzoxazol-3-yl]-N-(2-phenylpropan-2-yl)acetamide Related Literature
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Uday S. Annapure RSC Adv., 2016,6, 99774-99780
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